Cas no 27687-47-4 (5-Oxo-2,5-diphenylpentanoic acid)

• Product Name: 5-Oxo-2,5-diphenylpentanoic acid
• CAS No: 27687-47-4
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 2662267
• Update Time: 2023-08-06

5-Oxo-2,5-diphenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-2,5-diphenylpentanoic acid
• 4-Benzoyl-2-phenylbutyric acid
• 5-Oxo-2,5-diphenylpentanoic acid

• Inchi： 1S/C17H16O3/c18-16(14-9-5-2-6-10-14)12-11-15(17(19)20)13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,19,20)
• InChI Key： MFANFOUDLIGXSQ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 268.11
• Monoisotopic Mass: 268.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4